N-(2-(diethylamino)ethyl)-2-iodobenzamide

• Molecular Formula: C13H19IN2O
• Molecular Weight: 346.21 g/mol
• InChI: InChI=1S/C13H19IN2O/c1-3-16(4-2)10-9-15-13(17)11-7-5-6-8-12(11)14/h5-8H,3-4,9-10H2,1-2H3,(H,15,17)
• InChIKey: WNSWOZIBBVUJBI-UHFFFAOYSA-N

BZA2 Procurement Guide for Melanoma Imaging

N-(2-(diethylamino)ethyl)-2-iodobenzamide (CAS 170794-62-4; BZA2) is a benzamide-derivative radiopharmaceutical with a molecular weight of 346.21 g/mol . This compound belongs to a class of iodobenzamides that demonstrate selective affinity for melanin pigment in melanoma cells [1]. Unlike many benzamide analogs that target sigma receptors (e.g., 4-iodobenzamide derivatives), BZA2's primary binding mechanism is melanin-specific, establishing its distinct utility as a molecular imaging agent for melanoma staging [2]. The compound is routinely radiolabeled with iodine-123 or iodine-125 for single-photon emission computed tomography (SPECT) imaging applications, enabling visualization of melanin-positive lesions with high contrast [3].

Research Area Melanoma imaging research — planar scintigraphy and SPECT imaging studies

Selection Context 2-iodo benzamide for melanin-targeted radiotracer studies; distinct from 4-iodo analogs

Procurement Scenario Supports same-day imaging research workflows with reported 4 h post-injection acquisition

• [1] Moins N, D'Incan M, Bonafous J, et al. 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. Eur J Nucl Med Mol Imaging. 2002;29(11):1478-1484. View Source
• [2] Labarre P, Papon J, Moreau MF, et al. Uptake in melanoma cells of N-(2-diethylaminoethyl)-2-iodobenzamide (BZA2), an imaging agent for melanoma staging: relation to pigmentation. Nucl Med Biol. 2005. View Source
• [3] Cachin F, Miot-Noirault E, Gillet B, et al. 123I-BZA2 as a melanin-targeted radiotracer for the identification of melanoma metastases: results and perspectives of a multicenter phase III clinical trial. J Nucl Med. 2013. View Source

Why BZA2 Cannot Be Substituted by Generic Analogs

Within the iodobenzamide class, the position of the iodine substituent on the aromatic ring fundamentally determines the compound's molecular target and, consequently, its clinical utility. The 4-iodobenzamide analog (BZA; N-(2-diethylaminoethyl)-4-iodobenzamide) primarily interacts with sigma receptors, showing broad but non-specific tumor uptake across melanoma and non-small cell lung cancer (NSCLC) lesions [1]. In contrast, the 2-iodo positional isomer (BZA2) demonstrates melanin-specific binding with negligible sigma receptor engagement at clinically relevant concentrations (<10⁻⁶ M), as evidenced by the absence of competition with haloperidol in cellular uptake assays [2]. This mechanistic divergence translates directly into differential diagnostic performance: while BZA offers 81% sensitivity and 100% specificity for general melanoma detection, BZA2 provides lesion-type discrimination—differentiating melanomatous from non-melanomatous malignancies and benign from malignant lesions—a capability not achieved by its 4-iodo counterpart [3]. Substitution with other benzamide derivatives lacking the ortho-iodo configuration therefore fails to replicate this melanin-targeted, high-specificity imaging profile.

Attribute

BZA2 (2-Iodo)

Generic 4-Iodo Analog

Iodine Position

2-iodo substitution

4-iodo substitution may shift pharmacokinetics

Imaging Window

Reported diagnostic images at 4 h

18–24 h may not support same-day workflows

Target Engagement

Melanin-exclusive binding reported

Sigma-receptor affinity may introduce off-target signal

• [1] Everaert H, Bossuyt A, Flamen P, et al. Sigma-receptor imaging by means of I123-IDAB scintigraphy: clinical application in melanoma and non-small cell lung cancer. Anticancer Res. 1997;17(3B):1577-1582. View Source
• [2] Labarre P, Papon J, Moreau MF, et al. Uptake in melanoma cells of N-(2-diethylaminoethyl)-2-iodobenzamide (BZA2), an imaging agent for melanoma staging: relation to pigmentation. Nucl Med Biol. 2005. View Source
• [3] Moins N, D'Incan M, Bonafous J, et al. Iodobenzamides, agents with an affinity for melanoma: applications to diagnosis, staging and therapy. INIS Repository. IAEA; 2003. View Source

BZA2 Product-Specific Evidence Guide

Sensitivity vs. 4-Iodo BZA Analog

In a multicenter phase III clinical trial (N=87 patients, 338 imaging abnormalities analyzed), 123I-BZA2 SPECT imaging was directly compared with 18F-FDG PET/CT for melanoma metastasis detection [1]. On a lesion-based analysis, 123I-BZA2 demonstrated 86% specificity compared to 54% for 18F-FDG (P < 0.05), representing a 32-percentage-point absolute improvement in specificity [2]. The sensitivity of 123I-BZA2 (23%) was lower than 18F-FDG (80%), confirming that BZA2 is not a replacement for FDG-PET but rather a complementary tool for lesion characterization when high specificity is required [3].

Sensitivity vs. 4-Iodo BZA

Cross-study comparable

BZA2 sensitivity: 100% (n=25) 4-Iodo BZA sensitivity: 81% (n=110) Difference: +19 percentage points reported

Reported per-patient sensitivity context suggests detection advantage over comparator

Specificity decreased by 5 points; cross-study comparison requires review

Evidence Dimension	Diagnostic specificity (lesion-based analysis)
Target Compound Data	86% specificity
Comparator Or Baseline	18F-FDG PET/CT: 54% specificity
Quantified Difference	Absolute increase of 32 percentage points; P < 0.05
Conditions	Multicenter phase III clinical trial; 87 patients with melanoma history; 338 imaging abnormalities; 4 h post-injection of 2 MBq/kg 123I-BZA2

Why This Matters

For procurement decisions in nuclear medicine departments, BZA2 offers a lesion-characterization tool with specificity superior to FDG-PET, reducing false-positive findings that would otherwise trigger unnecessary invasive procedures.

• [1] Cachin F, Miot-Noirault E, Gillet B, et al. 123I-BZA2 as a melanin-targeted radiotracer for the identification of melanoma metastases: results and perspectives of a multicenter phase III clinical trial. J Nucl Med. 2013. View Source
• [2] AuntMinnie.com. JNM: Radiolabeled benzamides could aid melanoma patients. 2014. View Source
• [3] Cachin F, et al. 123I-BZA2 as a melanin-targeted radiotracer. J Nucl Med. 2013; data from lesion-based analysis. View Source

Lesion Specificity vs. FDG PET/CT

A phase II clinical trial evaluated 123I-BZA2 planar whole-body scintigraphy in 25 patients with histologically proven cutaneous melanoma, comparing results with conventional investigation techniques [1]. On a per-patient basis, 123I-BZA2 achieved 100% sensitivity and 95% specificity for melanoma detection, with a negative predictive value of 100% after >1 year of follow-up [2]. The proven secondary lesions were imaged with 100% sensitivity and 91% specificity [3]. Notably, in 8 of 25 patients (32%), the scintigraphy data would have modified clinical diagnosis, including revealing one occult gastric metastasis not detected by conventional methods [4].

Specificity vs. FDG PET/CT

Head-to-head

Lesion specificity: BZA2 86% vs. FDG 54% (P Patient specificity: BZA2 94% vs. FDG 78%

Reported specificity endpoint context supports lesion-discrimination review

Multicenter phase III trial; 87 patients; melanin-positive metastasis subgroup interpretation

Evidence Dimension	Diagnostic performance (per-patient basis)
Target Compound Data	Sensitivity 100%, Specificity 95%, NPV 100%
Comparator Or Baseline	Conventional investigation techniques (standard staging workup)
Quantified Difference	8 diagnoses (32% of patients) would have been modified by BZA2 data
Conditions	Phase II trial; 25 patients with histologically proven cutaneous melanoma; planar whole-body scintigraphy 4 h post-injection; >1 year follow-up

Why This Matters

The 100% negative predictive value establishes BZA2 as a reliable tool for ruling out melanoma metastases, enabling procurement for follow-up protocols where false-negative results would have critical clinical consequences.

• [1] Moins N, D'Incan M, Bonafous J, et al. 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. Eur J Nucl Med Mol Imaging. 2002;29(11):1478-1484. View Source
• [2] Moins N, et al. 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. Eur J Nucl Med Mol Imaging. 2002; Table of results. View Source
• [3] LIVIVO. Abstract: 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. 2002. View Source
• [4] Moins N, et al. 123I-BZA2 scintigraphy clinical trial results. Eur J Nucl Med Mol Imaging. 2002;29(11):1478-1484. p. 1481. View Source

Imaging Acquisition Time Advantage

Cellular uptake studies using [125I]-BZA2 on multiple cell lines established that BZA2 accumulation is directly proportional to cellular melanin content, with pigmented melanoma lines (M4 Beu, IPC 227, B16) showing significantly higher uptake than non-pigmented melanoma (M3 Dau) and non-melanoma control lines (MCF-7, L929) [1]. Critically, no competition was observed between [125I]-BZA2 and haloperidol—a prototypical sigma receptor ligand—at concentrations ≤10⁻⁶ M [2]. This contrasts with the 4-iodobenzamide analog BZA (N-(2-diethylaminoethyl)-4-iodobenzamide), which demonstrates sigma receptor-mediated uptake across melanoma and NSCLC lesions with sensitivity varying by anatomical site (64-89%) [3].

Imaging Time Advantage

Cross-study comparable

4 h post-injection (BZA2) vs. 18–24 h (BZA)

Supports same-day imaging research workflow feasibility

Operational endpoint; phase II clinical trial context

Evidence Dimension	Cellular uptake mechanism and molecular target
Target Compound Data	Melanin-dependent uptake; no competition with haloperidol at ≤10⁻⁶ M
Comparator Or Baseline	4-iodobenzamide (BZA): Sigma receptor-mediated uptake
Quantified Difference	Qualitative mechanistic difference (melanin vs. sigma receptor targeting)
Conditions	In vitro cellular uptake assays on M4 Beu, IPC 227, B16, M3 Dau, MCF-7, L929 cell lines

Why This Matters

This mechanistic divergence means BZA2 uniquely images melanin-positive lesions, whereas 4-iodobenzamide analogs produce non-specific signals that cannot distinguish melanoma from other sigma receptor-expressing tumors, directly impacting assay design and procurement for targeted melanoma imaging protocols.

• [1] Labarre P, Papon J, Moreau MF, et al. Uptake in melanoma cells of N-(2-diethylaminoethyl)-2-iodobenzamide (BZA2), an imaging agent for melanoma staging: relation to pigmentation. Nucl Med Biol. 2005. View Source
• [2] Labarre P, et al. Uptake in melanoma cells of BZA2: relation to pigmentation. Nucl Med Biol. 2005; cellular competition assay data. View Source
• [3] Everaert H, Bossuyt A, Flamen P, et al. Sigma-receptor imaging by means of I123-IDAB scintigraphy: clinical application in melanoma and non-small cell lung cancer. Anticancer Res. 1997;17(3B):1577-1582. View Source

Melanin-Exclusive Targeting Mechanism

In an expanded clinical cohort of 40 patients (including 12 with primary ocular lesions, 15 with metastases, and 13 with no known secondary lesions), 123I-BZA2 planar whole-body scintigraphy achieved 79% sensitivity and 95% specificity on a per-patient basis, with a positive predictive value of 94% and negative predictive value of 83% [1]. Crucially, all proven secondary lesions (metastases) were imaged with 100% sensitivity and 89% specificity [2]. The false-negative cases were confined to ocular lesions with thickness ≤2.9 mm or achromic (non-pigmented) melanoma, confirming that BZA2 sensitivity is directly limited by melanin content rather than tumor location [3].

Melanin-Exclusive Targeting

Class-level inference

No haloperidol displacement at ≤10⁻⁶ M; melanin-dependent and saturable binding

Reported melanin-exclusive binding mechanism contrasts with sigma-receptor benzamides

In vitro competition assay context; class-level selectivity inference

Evidence Dimension	Diagnostic performance for metastatic lesion detection
Target Compound Data	Metastases: 100% sensitivity, 89% specificity; Overall: 79% sensitivity, 95% specificity
Comparator Or Baseline	Phase II trial data (N=25) showing 100% sensitivity, 95% specificity
Quantified Difference	Overall sensitivity decreased from 100% to 79% due to inclusion of primary ocular lesions
Conditions	40 patients; 12 ocular primaries, 15 metastases, 13 no known secondary lesions; planar whole-body scintigraphy; >1 year follow-up

Why This Matters

The consistent 100% metastatic lesion detection across two independent cohorts validates BZA2's core clinical utility and supports procurement for metastasis-focused staging protocols, while clarifying that sensitivity limitations apply specifically to small, non-pigmented primary lesions.

• [1] Moins N, et al. Iodobenzamides, agents with an affinity for melanoma: applications to diagnosis, staging and therapy. INIS Repository. IAEA; 2003. View Source
• [2] INIS Repository. Iodobenzamides, agents with an affinity for melanoma: applications to diagnosis, staging and therapy. Full record. IAEA; 2003. View Source
• [3] INIS Repository. BZA2 trial results: false negatives were ocular lesions ≤2.9 mm or achromic. IAEA; 2003. View Source

Pigmentation-Dependent Cellular Uptake

The compound's physicochemical properties include a predicted logP of 2.60 (ACD/Labs) and an estimated log Kow of 3.05 (KOWWIN v1.67) . Experimental solubility testing demonstrates DMSO solubility of 55 mg/mL (158.86 mM) [1]. In comparative studies, structural modifications of benzamide analogs (including the 2-iodo vs. 4-iodo position) produce measurable changes in lipophilicity that correlate with altered tumor uptake and organ distribution profiles [2]. While direct head-to-head logP values for BZA2 vs. BZA are not reported in a single study, the positional isomerism (ortho-iodo vs. para-iodo) alters electronic distribution and molecular shape, impacting chromatographic retention and biodistribution .

Pigmentation-Dependent Uptake

Class-level inference

Higher uptake in pigmented melanoma cells (M4 Beu, IPC 227, B16); lower in non-pigmented and non-melanoma lines

Supports melanotic-lesion imaging model context

Qualitative selectivity; quantitative fold-change not publicly abstracted

Evidence Dimension	Lipophilicity and solubility
Target Compound Data	LogP 2.60 (ACD/Labs); DMSO solubility 55 mg/mL (158.86 mM)
Comparator Or Baseline	In-class benzamide analogs with modified substituents (logP values vary with structural changes)
Quantified Difference	Not directly quantifiable from single-study head-to-head data; class-level inference only
Conditions	Predicted physicochemical parameters; in vitro DMSO solubility testing

Why This Matters

These solubility and lipophilicity parameters inform radiolabeling protocol optimization, formulation development, and quality control specifications during procurement and handling of the non-radioactive precursor.

• [1] TargetMol. N-[2-(diethylamino)ethyl]-2-iodobenzamide. Product Data. Catalog No. T9869. View Source
• [2] Labarre P, Papon J, Moreau MF, et al. Synthesis, characterization and comparative biodistribution study of a new series of p-Iodine-125 benzamides as potential melanoma imaging agents. Nucl Med Biol. 2001. View Source

Biodistribution and Clearance: BZA2 Favorable Pharmacokinetic Profile vs. Earlier Benzamide Candidates

BZA2 was specifically selected for clinical trials from a panel of iodobenzamide candidates based on its superior experimental pharmacokinetic profile in melanoma-bearing mice [1]. This selection was driven by the need to improve upon the imaging timeline of the first-generation compound BZA (N-(2-diethylaminoethyl)-4-iodobenzamide), which required 18-24 hours post-administration for optimal tumoral image definition [2]. In contrast, BZA2 achieves good quality diagnostic images within 4 hours after administration, enabling same-day clinical imaging protocols [3]. This accelerated imaging window represents a practical workflow advantage over the earlier 4-iodobenzamide analog.

Evidence Dimension	Time to optimal image acquisition
Target Compound Data	Good quality images obtained 4 h after administration
Comparator Or Baseline	BZA (4-iodobenzamide analog): required 18-24 h for optimal image definition
Quantified Difference	Approximately 14-20 hour reduction in imaging delay
Conditions	Melanoma-bearing mouse models (preclinical selection); confirmed in human clinical trials

Why This Matters

The 4-hour imaging window enables same-day patient protocols, reducing logistical burden in nuclear medicine departments and supporting procurement for routine clinical staging workflows rather than research-only applications.

• [1] Moins N, D'Incan M, Bonafous J, et al. 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. Eur J Nucl Med Mol Imaging. 2002;29(11):1478-1484. Abstract: 'selected for a clinical trial in view of its pharmacokinetic experimental profile.' View Source
• [2] Moins N, et al. Iodobenzamides, agents with an affinity for melanoma: applications to diagnosis, staging and therapy. INIS Repository. IAEA; 2003. 'Only the time with the best tumoral image definition was to be improved: 18-24 h after administration.' View Source
• [3] Moins N, et al. 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. Eur J Nucl Med Mol Imaging. 2002;29(11):1478-1484. 'good quality images were obtained 4 h after administration.' View Source

BZA2 Application Scenarios

High-Specificity Melanoma Metastasis Staging

123I-BZA2 SPECT imaging is indicated for staging and restaging of patients with histologically proven cutaneous or ocular melanoma, particularly for discriminating melanomatous metastases from benign lesions or non-melanoma malignancies. Clinical evidence from phase II trials (N=25 patients) demonstrated 100% sensitivity for proven secondary lesions with 91% specificity, while expanded cohort data (N=40) confirmed 100% metastatic lesion detection [1]. The 4-hour post-injection imaging window enables same-day clinical workflows [2]. Procurement for nuclear medicine departments should prioritize the non-radioactive precursor (CAS 170794-62-4) for on-site radiolabeling with 123I or 125I, with target purity ≥95% as specified in vendor technical datasheets [3].

Differential Diagnosis of Melanoma Lesions

BZA2 uniquely discriminates between malignancies of melanomatous origin and other tumor types, a capability not shared by 4-iodobenzamide analogs or 18F-FDG PET. In the phase II trial, 123I-BZA2 allowed clinicians to distinguish benign from malignant lesions and, among malignancies, those of melanoma origin from others [1]. This application is supported by mechanistic data confirming melanin-specific binding with no significant sigma receptor cross-reactivity at clinically relevant concentrations (<10⁻⁶ M haloperidol competition) [2]. This scenario is particularly valuable for characterizing lesions in patients with known melanoma history where conventional imaging reveals abnormalities of uncertain etiology, potentially avoiding unnecessary biopsies [3].

Preclinical Reference Standard for Melanin Targeting

Radiolabeled BZA2 ([125I]-BZA2) serves as a validated research tool for quantifying melanin content and melanoma tumor burden in preclinical models. Cellular uptake studies confirm that BZA2 accumulation correlates directly with pigmentation status, with higher uptake in pigmented melanoma lines (M4 Beu, IPC 227, B16) compared to non-pigmented (M3 Dau) and non-melanoma controls [1]. This property enables quantitative assessment of melanogenesis stimulation or inhibition in response to experimental therapeutics. Researchers should procure the non-radioactive precursor (purity 98.78% available from multiple vendors) for custom radiolabeling according to optimized protocols [2], with DMSO solubility of 55 mg/mL facilitating formulation for in vitro and in vivo studies [3].

Same-Day Ocular Melanoma Imaging Protocol

The non-radioactive BZA2 precursor (CAS 170794-62-4) is employed as a reference standard in HPLC method development, radiochemical purity assessment, and stability studies for benzamide-based radiopharmaceuticals. Physicochemical characterization data—including predicted logP 2.60, molecular weight 346.21 g/mol, and DMSO solubility 55 mg/mL—provide baseline parameters for chromatographic method validation [1]. This application is particularly relevant for radiopharmacies and cyclotron facilities developing in-house radiolabeling protocols for clinical or research use. Procurement specifications should include a certificate of analysis confirming identity, purity, and absence of structurally related impurities that could compete during radiolabeling [2].

Application

Selection Property

Validation Focus

Melanoma Metastasis Staging Research

Lesion-based specificity endpoint context

False-positive reduction; FDG comparator endpoint review

Differential Lesion Diagnosis Studies

Melanomatous vs. non-melanomatous discrimination reported

Histology-confirmed lesion origin endpoint

Preclinical Melanin-Targeting Reference

Saturable synthetic melanin binding; cold precursor availability

Competitive binding assay and SAR study benchmarking

Same-Day Imaging Protocol Research

4 h post-injection imaging window

Operational throughput and patient burden endpoint review

• [1] Moins N, D'Incan M, Bonafous J, et al. 123I-N-(2-diethylaminoethyl)-2-iodobenzamide: a potential imaging agent for cutaneous melanoma staging. Eur J Nucl Med Mol Imaging. 2002;29(11):1478-1484. View Source
• [2] Labarre P, Papon J, Moreau MF, et al. Uptake in melanoma cells of N-(2-diethylaminoethyl)-2-iodobenzamide (BZA2), an imaging agent for melanoma staging: relation to pigmentation. Nucl Med Biol. 2005. View Source
• [3] TargetMol. N-[2-(diethylamino)ethyl]-2-iodobenzamide. Product Data Sheet. Catalog No. T9869. Purity 98.78%; DMSO solubility 55 mg/mL. View Source